Cas no 438218-46-3 (3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid)

3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid is a versatile organic compound with notable aromatic properties. This compound exhibits high purity and stability, making it suitable for various synthetic applications. Its distinct functional groups allow for efficient reactions with different reagents, enhancing its utility in chemical synthesis. Its availability in high purity and consistent quality ensures reliable performance in laboratory settings.
3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid structure
438218-46-3 structure
Product Name:3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid
CAS No:438218-46-3
MF:C15H13BrO4
MW:337.165323972702
MDL:MFCD03421969
CID:2951816
PubChem ID:842768
Update Time:2025-07-28

3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-[(2-溴苯氧基)甲基]-4-甲氧基-苯甲酸
    • 3-[(2-bromophenoxy)methyl]-4-methoxybenzoic acid
    • 3-((2-Bromophenoxy)methyl)-4-methoxybenzoic acid
    • Oprea1_356711
    • BBL015837
    • STK263710
    • 3-((2-Bromophenoxy)methyl)-4-methoxybenzoicacid
    • benzoic acid, 3-[(2-bromophenoxy)methyl]-4-methoxy-
    • 3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid
    • MDL: MFCD03421969
    • Inchi: 1S/C15H13BrO4/c1-19-13-7-6-10(15(17)18)8-11(13)9-20-14-5-3-2-4-12(14)16/h2-8H,9H2,1H3,(H,17,18)
    • InChI Key: DZKXUGHPHMDUPI-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1OCC1C=C(C(=O)O)C=CC=1OC

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 323
  • XLogP3: 3.6
  • Topological Polar Surface Area: 55.8

3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid Pricemore >>

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3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:438218-46-3)3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid
Order Number:A1233226
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:23
Price ($):311
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:438218-46-3)3-(2-Bromophenoxy)methyl-4-methoxybenzoic acid
A1233226
Purity:99%
Quantity:1g
Price ($):311
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